Cas no 1807310-88-8 (2-Hydroxy-5-mercaptoisonicotinonitrile)

• Product Name: 2-Hydroxy-5-mercaptoisonicotinonitrile
• CAS No: 1807310-88-8
• MF: C₆H₄N₂OS
• MW: 152.173759460449
• CID: 4802681
• Update Time: 2025-05-28

2-Hydroxy-5-mercaptoisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-mercaptoisonicotinonitrile

• Inchi： 1S/C6H4N2OS/c7-2-4-1-6(9)8-3-5(4)10/h1,3,10H,(H,8,9)
• InChI Key： YROULDVYOIQAAL-UHFFFAOYSA-N
• SMILES： SC1=CNC(C=C1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 281
• XLogP3: -0.5
• Topological Polar Surface Area: 53.9

Additional information on 2-Hydroxy-5-mercaptoisonicotinonitrile

Recent Advances in the Study of 2-Hydroxy-5-mercaptoisonicotinonitrile (CAS: 1807310-88-8)

2-Hydroxy-5-mercaptoisonicotinonitrile (CAS: 1807310-88-8) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, particularly in the development of enzyme inhibitors and therapeutic agents targeting oxidative stress-related diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications.

The compound's unique structure, featuring both hydroxyl and mercapto functional groups, enables it to participate in diverse chemical reactions, making it a valuable intermediate in organic synthesis. Recent work by Zhang et al. (2023) demonstrated an efficient synthetic route to 2-Hydroxy-5-mercaptoisonicotinonitrile, achieving a high yield of 85% under mild conditions. This advancement addresses previous challenges in the scalability of its production, paving the way for broader research and application.

In terms of biological activity, 2-Hydroxy-5-mercaptoisonicotinonitrile has shown promising results as an inhibitor of NADPH oxidase, a key enzyme implicated in oxidative stress pathways. A study published in the Journal of Medicinal Chemistry (2024) reported that derivatives of this compound exhibited potent inhibitory effects with IC50 values in the nanomolar range. These findings suggest its potential utility in treating conditions such as chronic inflammation and neurodegenerative diseases, where oxidative stress plays a critical role.

Further investigations have explored the compound's mechanism of action at the molecular level. Structural analysis using X-ray crystallography revealed that 2-Hydroxy-5-mercaptoisonicotinonitrile binds to the active site of NADPH oxidase, forming stable hydrogen bonds with key amino acid residues. This interaction disrupts the enzyme's ability to generate reactive oxygen species (ROS), thereby mitigating oxidative damage. Such detailed mechanistic insights are invaluable for the rational design of next-generation therapeutics.

Beyond its role as an enzyme inhibitor, recent research has also examined the compound's potential in cancer therapy. Preliminary in vitro studies indicate that 2-Hydroxy-5-mercaptoisonicotinonitrile can induce apoptosis in certain cancer cell lines, particularly those with elevated ROS levels. While these results are encouraging, further in vivo studies are needed to validate its efficacy and safety profile.

In conclusion, 2-Hydroxy-5-mercaptoisonicotinonitrile (CAS: 1807310-88-8) represents a promising candidate for drug development, with applications spanning oxidative stress-related diseases and oncology. The recent advancements in its synthesis and mechanistic understanding underscore its potential, though additional research is required to fully realize its therapeutic benefits. This brief highlights the compound's current standing in the field and points to exciting directions for future investigation.